Cas no 1219815-52-7 (5-methyl-1,8-Naphthyridin-4-ol)

• Product Name: 5-methyl-1,8-Naphthyridin-4-ol
• CAS No: 1219815-52-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1102123
• PubChem ID: 129911160
• Update Time: 2025-05-20

5-methyl-1,8-Naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,8-Naphthyridin-4-ol
• 1219815-52-7
• SCHEMBL21620454

• Inchi： 1S/C9H8N2O/c1-6-2-4-10-9-8(6)7(12)3-5-11-9/h2-5H,1H3,(H,10,11,12)
• InChI Key： YOUIDPAEUCZZAE-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C1=C(C)C=CN=2

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-methyl-1,8-Naphthyridin-4-ol

5-Methyl-1,8-Naphthyridin-4-ol: A Comprehensive Overview

The compound CAS No. 1219815-52-7, also known as 5-methyl-1,8-naphthyridin-4-ol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring structure. The presence of the hydroxyl group (-OH) at the 4-position and the methyl group (-CH₃) at the 5-position introduces unique chemical properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 5-methyl-1,8-naphthyridin-4-ol in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential use in developing novel anti-inflammatory drugs.

In addition to its medicinal applications, 5-methyl-1,8-naphthyridin-4-ol has also been investigated for its role in materials science. The compound's aromaticity and heteroatom content make it a promising candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors, where it has shown potential for improving device performance due to its high electron mobility and stability under thermal stress.

The synthesis of CAS No. 1219815-52-7 involves a multi-step process that typically begins with the preparation of the naphthyridine skeleton. One common approach is the cyclization of appropriate diamine precursors under high temperature conditions. The introduction of the methyl and hydroxyl groups is achieved through subsequent functionalization steps, such as alkylation and hydroxylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of 5-methyl-1,8-naphthyridin-4-ol. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in eco-friendly applications. However, further research is needed to fully understand its environmental impact and to develop strategies for safe disposal or recycling.

In conclusion, CAS No. 1219815-52-7, or 5-methyl-1,8-naphthyridin-4-ol, is a versatile compound with a wide range of potential applications across different scientific disciplines. Its unique chemical properties make it an attractive target for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial development.